Cas no 338397-29-8 (ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate)

• Product Name: ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate
• CAS No: 338397-29-8
• MDL: MFCD00243912
• CID: 4646902
• Update Time: 2025-06-13

ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-3-[2-(2-FURYLCARBONYL)HYDRAZINO]ACRYLATE
• ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate
• 2-Furancarboxylic acid, 2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide

• MDL： MFCD00243912

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate

Research Brief on Ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate (CAS: 338397-29-8)

Ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate (CAS: 338397-29-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan and hydrazide functional groups, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural elucidation, and biological activities, making it a promising candidate for further investigation.

The synthesis of ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate involves a multi-step process, including the condensation of furan-2-carbohydrazide with ethyl 3-aminoprop-2-enoate. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structure. The compound's stability and reactivity under various conditions have also been studied, providing insights into its potential as a building block for more complex molecules.

Recent pharmacological evaluations have revealed that ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate exhibits moderate inhibitory activity against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. In vitro studies have demonstrated its ability to modulate key signaling pathways, suggesting its potential as a lead compound for the development of new therapeutic agents. However, further in vivo studies are required to assess its efficacy and safety profiles.

In addition to its biological activities, the compound's mechanism of action has been a subject of interest. Molecular docking studies have indicated that it may interact with specific binding sites on target proteins, thereby influencing their function. These findings are supported by computational simulations, which highlight the compound's favorable binding energy and selectivity. Such insights are crucial for optimizing its structure to enhance potency and reduce off-target effects.

The potential applications of ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate extend beyond therapeutics. Its unique chemical properties make it a valuable tool for probing biological systems and understanding molecular interactions. Researchers are also exploring its use in material science, particularly in the development of functionalized polymers and coatings with specialized properties.

Despite these promising findings, several challenges remain. The scalability of its synthesis, bioavailability, and potential toxicity are areas that require further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these issues and unlock the full potential of this compound. Future research directions may include the development of derivatives with improved pharmacological profiles and the exploration of its applications in combination therapies.

In conclusion, ethyl (2Z)-3-amino-3-[(furan-2-yl)formohydrazido]prop-2-enoate (CAS: 338397-29-8) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structure and biological activities make it a compelling subject for further study, with potential implications for drug discovery and beyond. Continued research efforts will be crucial to fully understand its capabilities and translate these findings into practical applications.